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Compound of Interest

Compound Name: Cholesteryl dodecyl carbonate

CAS No.: 15455-85-3

Cat. No.: B108526

Get Quote

Executive Summary
Cholesteryl Benzoate (CB) and Cholesteryl Dodecyl Carbonate (CDC) represent two distinct

classes of cholesteric liquid crystals (CLCs) derived from the same steroid core but

differentiated by their side-chain chemistry.[1][2][3][4]

Cholesteryl Benzoate is historically significant as the first discovered liquid crystal.[5] It is

characterized by high thermal stability, high birefringence, and a high melting point (

C), making it suitable for high-temperature optical calibration and rigid photonic structures.[1]
[2][4]

Cholesteryl Dodecyl Carbonate (also known as Cholesteryl Lauryl Carbonate)

incorporates a flexible dodecyl chain via a carbonate linkage.[1][2][4] This structural

modification dramatically lowers the melting point (

C) and introduces greater conformational flexibility, making it ideal for lower-temperature
applications, biological sensing, and flexible thermochromic composites.[1]
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Chemical & Physical Fundamentals
The optical divergence between these two materials stems directly from their molecular

architecture.

Feature Cholesteryl Benzoate (CB)
Cholesteryl Dodecyl

Carbonate (CDC)

CAS Number 604-32-0 15455-85-3

Molecular Formula

Side Chain Benzoate (Aromatic Ring)
Dodecyl Carbonate (Aliphatic

Chain)

Electronic Nature -conjugated system (Rigid,

Polarizable)

-bonded chain (Flexible, Non-

conjugated)

Structural Impact

High intermolecular

-

stacking interactions lead to

high lattice energy and melting

points.[1][2][3][4][6]

Flexible alkyl chain disrupts

packing efficiency, lowering

and inducing potential smectic

ordering.

Phase Behavior & Thermal Analysis
The phase transition temperatures are the most critical differentiator for experimental design.

Thermal Transitions (DSC Data)
Cholesteryl Benzoate: Exhibits an enantiotropic cholesteric phase at high temperatures.

Melting Point (

): 148–150°C[1][2][3][4][6]

Clearing Point (
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): 178–179°C[1][2][3][4][6]

Mesophase Range: ~30°C window of stable cholesteric behavior.

Cholesteryl Dodecyl Carbonate: Exhibits a much lower melting transition, often showing

monotropic or enantiotropic behavior depending on purity and thermal history.

Melting Point (

): ~62°C

Clearing Point (

): Varies with purity, typically clears shortly after melting or exhibits a narrow mesophase
range in pure form.[1][2][3][4][6]

Note: Long-chain carbonates (

) often exhibit smectic phases (layered ordering) upon cooling before crystallizing, unlike
the purely cholesteric nature of CB.[1][2][3][4]

Optical Properties Comparison
Birefringence ( )
Birefringence is the difference between the extraordinary (

) and ordinary (

) refractive indices.[2][3][4]

CB (High

): The aromatic benzoate ring contributes significant electronic polarizability anisotropy. This
results in strong birefringence (

), producing bright, high-contrast textures under Polarized Optical Microscopy (POM).[1][2][3]
[4][6]

CDC (Moderate
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): The aliphatic carbonate chain has lower polarizability. The refractive index is lower (

), resulting in softer optical textures.

Selective Reflection & Thermochromism
Both compounds form a helical supramolecular structure that selectively reflects light according

to Bragg’s Law:

Where

is the reflected wavelength,

is the average refractive index, and

is the helical pitch.

CB: Due to its high clearing point, its selective reflection is typically in the UV or deep blue

range in its pure state and is difficult to tune for visible thermochromism without mixing.

CDC: The flexible chain allows for a helical pitch that is highly sensitive to temperature

changes near body temperature (

C) when mixed with other carbonates (e.g., Cholesteryl Oleyl Carbonate).[1][2][4] It is a key
component in formulating thermochromic mixtures that traverse the visible spectrum (Red

Blue) over a defined temperature range.

Experimental Protocols
Protocol A: Characterization via Polarized Optical
Microscopy (POM)
This protocol validates the mesophase identity (Cholesteric vs. Smectic).[2][3][4]

Sample Prep: Place 2-3 mg of solid sample (CB or CDC) between a pre-cleaned glass slide

and a cover slip.

Heating: Place on a hot stage (Linkam or similar) calibrated to

C.
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Ramp 1 (Melting): Heat at

C/min.

Observation (CB): At ~149°C, solid crystals melt into a "cloudy" fluid. Under crossed

polarizers, look for the "Oily Streak" texture characteristic of the cholesteric phase.

Observation (CDC): At ~62°C, melting occurs. Look for "Focal Conic" textures (indicative

of smectic tendencies) or "Planar Grandjean" textures (cholesteric).[2][3][4]

Clearing: Continue heating until the field becomes dark (Isotropic liquid). Record

.

Cooling (Critical Step): Cool at

C/min.

Validation: Watch for the reappearance of textures. CDC may show a "Blue Phase" (foggy

blue flash) just below the clearing point, a phenomenon less common in pure CB.[1]

Protocol B: Formulation of a Thermochromic Sensor
Target Audience: Drug Delivery / Biosensor Development

Objective: Create a flexible temperature sensor for skin-contact drug delivery monitoring.

Materials: Cholesteryl Oleyl Carbonate (COC), Cholesteryl Dodecyl Carbonate (CDC),

Cholesteryl Benzoate (CB).[1][2][4][7]

Base Matrix: Weigh COC (60% w/w) as the low-temperature solvent.[1][2][3][4][6]

Modulator: Add CDC (30% w/w) to adjust viscosity and lower the clearing point.

Range Adjuster: Add CB (10% w/w) to extend the upper temperature limit and increase

brilliance (birefringence).

Mixing: Dissolve in chloroform (1 mL per 100 mg mix) to ensure molecular homogeneity, then

evaporate solvent under vacuum.
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Testing: Apply a thin film to a black substrate. Heat from

C to

C. The film should shift color from Red (Low T)

Green

Blue (High T).[2][3][4]

Visualization: Characterization Workflow
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Click to download full resolution via product page

Caption: Workflow for validating liquid crystal phase transitions using Differential Scanning

Calorimetry (DSC) and Polarized Optical Microscopy (POM).
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Application Cholesteryl Benzoate
Cholesteryl Dodecyl

Carbonate

Drug Encapsulation

Used in solid lipid

nanoparticles (SLNs) where a

rigid, high-melting core is

required to protect heat-

sensitive APIs during

processing.[1][2][3][4][6]

Used in liposomal formulations

or flexible SLNs. The C12

chain integrates well with

phospholipid bilayers,

modifying membrane fluidity.

Thermography

High-temperature industrial

sensors (e.g., autoclave

monitoring).[1][2][3][4][6]

Medical thermography (e.g.,

detecting inflammation or

vascular disorders).[1] Its

range is closer to physiological

temps.

Biosensors
Optical shutters in rigid

devices.

Responsive coatings on

transdermal patches to

indicate drug release rates via

skin temperature changes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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